Cas no 2309460-28-2 (Methyl 2-{[4-(2-bromopyridin-3-yl)-octahydrocyclopenta[c]pyrrol-4-yl]oxy}acetate)

• Product Name: Methyl 2-{[4-(2-bromopyridin-3-yl)-octahydrocyclopenta[c]pyrrol-4-yl]oxy}acetate
• CAS No: 2309460-28-2
• MF: C₁₅H₁₉BrN₂O₃
• MW: 355.226963281631
• CID: 6070216
• PubChem ID: 165739278
• Update Time: 2025-06-11

Methyl 2-{[4-(2-bromopyridin-3-yl)-octahydrocyclopenta[c]pyrrol-4-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• EN300-7428922
• methyl 2-{[4-(2-bromopyridin-3-yl)-octahydrocyclopenta[c]pyrrol-4-yl]oxy}acetate
• 2309460-28-2
• Methyl 2-{[4-(2-bromopyridin-3-yl)-octahydrocyclopenta[c]pyrrol-4-yl]oxy}acetate

• Inchi： 1S/C15H19BrN2O3/c1-20-13(19)9-21-15(11-3-2-6-18-14(11)16)5-4-10-7-17-8-12(10)15/h2-3,6,10,12,17H,4-5,7-9H2,1H3
• InChI Key： OXQXGBJRSSQHMX-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)C1(CCC2CNCC21)OCC(=O)OC

Computed Properties

• Exact Mass: 354.05791g/mol
• Monoisotopic Mass: 354.05791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 60.4Ų

Additional information on Methyl 2-{[4-(2-bromopyridin-3-yl)-octahydrocyclopenta[c]pyrrol-4-yl]oxy}acetate

Methyl 2-{[4-(2-bromopyridin-3-yl)-octahydrocyclopenta[c]pyrrol-4-yl]oxy}acetate (CAS No. 2309460-28-2): A Comprehensive Overview in Modern Chemical Biology

Methyl 2-{[4-(2-bromopyridin-3-yl)octahydrocyclopenta[c]pyrrol-4-yl]oxy}acetate, identified by its CAS number 2309460-28-2, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in drug discovery and molecular interactions. The presence of both pyridine and cyclopentapyrrole moieties suggests a unique set of chemical properties that make it a valuable candidate for further investigation.

The structural framework of Methyl 2-{[4-(2-bromopyridin-3-yl)-octahydrocyclopenta[c]pyrrol-4-yl]oxy}acetate incorporates several key functional groups that contribute to its reactivity and biological activity. The 2-bromopyridin-3-yl substituent, for instance, introduces a bromine atom that can participate in various chemical transformations, including cross-coupling reactions commonly employed in organic synthesis. Meanwhile, the octahydrocyclopenta[c]pyrrol core provides a rigid scaffold that can influence the compound's binding affinity and selectivity in biological assays.

In recent years, there has been a growing interest in the development of heterocyclic compounds for their potential therapeutic effects. The cyclopentapyrrole scaffold, in particular, has been explored for its role in modulating various biological pathways. Studies have shown that derivatives of this scaffold can exhibit properties such as receptor binding and enzyme inhibition, making them promising candidates for drug development. Methyl 2-{[4-(2-bromopyridin-3-yl)-octahydrocyclopenta[c]pyrrol-4-yl]oxy}acetate aligns with this trend, offering a novel platform for exploring new pharmacological targets.

The compound's potential applications extend to the field of medicinal chemistry, where it can serve as a building block for more complex molecules. The bromine atom on the pyridine ring allows for further functionalization through palladium-catalyzed cross-coupling reactions, enabling the introduction of additional substituents that may enhance biological activity. This flexibility makes Methyl 2-{[4-(2-bromopyridin-3-yl)-octahydrocyclopenta[c]pyrrol-4-yl]oxy}acetate a versatile tool for synthetic chemists working on drug discovery projects.

Recent advancements in computational chemistry have also highlighted the importance of molecular modeling in understanding the behavior of complex compounds like Methyl 2-{[4-(2-bromopyridin-3-yl)-octahydrocyclopenta[c]pyrrol-4-yl]oxy}acetate. By employing techniques such as molecular dynamics simulations and quantum mechanical calculations, researchers can predict how this molecule interacts with biological targets at the atomic level. These insights are crucial for designing experiments and optimizing synthetic routes to improve drug efficacy and reduce off-target effects.

The synthesis of Methyl 2-{[4-(2-bromopyridin-3-yl)-octahydrocyclopenta[c]pyrrol-4-yl]oxy}acetate presents unique challenges due to its complex structure. However, recent methodologies have demonstrated effective strategies for constructing such molecules with high precision. For example, transition metal-catalyzed reactions have been utilized to form key carbon-carbon bonds, while protecting group strategies have been employed to ensure regioselectivity during synthesis. These advances underscore the growing sophistication of synthetic organic chemistry and its ability to tackle increasingly complex molecular targets.

In conclusion, Methyl 2-{[4-(2-bromopyridin-3-yl)octahydrocyclopenta[c]pyrrol-4-y1}]oxy}acetate (CAS No. 2309460-28-2) represents a significant advancement in the realm of chemical biology and pharmaceutical research. Its unique structural features and potential applications make it a compelling subject for further study. As research continues to uncover new ways to utilize this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.